Cas no 1864014-53-8 (Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride)

• Product Name: Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride
• CAS No: 1864014-53-8
• MF: C₁₁H₁₅BrClNO₃
• MW: 324.598701715469
• MDL: MFCD29034893
• CID: 4624961
• PubChem ID: 121552513
• Update Time: 2025-10-30

Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride
• Z2235409210
• methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate;hydrochloride
• Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride

• MDL： MFCD29034893
• Inchi： 1S/C11H14BrNO3.ClH/c1-13-10(11(14)16-3)8-6-7(15-2)4-5-9(8)12;/h4-6,10,13H,1-3H3;1H
• InChI Key： OWFVSHSSMQJILC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(=O)OC)NC)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Topological Polar Surface Area: 47.6

Additional information on Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride

Comprehensive Overview of Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride (CAS No. 1864014-53-8)

The compound Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride (CAS No. 1864014-53-8) is a specialized chemical entity with significant relevance in pharmaceutical and organic synthesis research. This ester derivative, characterized by its brominated aromatic ring and methylamino functional group, has garnered attention for its potential applications in drug discovery and medicinal chemistry. Its molecular structure, featuring a methoxy substituent and a hydrochloride salt form, enhances its solubility and stability, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for high-purity synthetic intermediates like Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride has surged, driven by advancements in small-molecule drug development and targeted therapies. Researchers frequently search for CAS 1864014-53-8 to explore its role in structure-activity relationship (SAR) studies, particularly in modulating receptor binding affinity or improving bioavailability. The compound's bromo moiety also offers versatility in cross-coupling reactions, a hotspot in modern organic chemistry.

From a technical perspective, the synthesis of Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride involves multi-step protocols, often starting from 2-bromo-5-methoxybenzaldehyde. The incorporation of a methylamino group via reductive amination, followed by esterification and hydrochloride salt formation, ensures high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing the growing industry focus on GMP-compliant intermediates.

The compound's relevance extends to neuropharmacology and central nervous system (CNS) drug design, where its structural motifs align with blood-brain barrier (BBB) penetration optimization. Online queries often link CAS 1864014-53-8 to neurotransmitter analogs or dopamine receptor ligands, reflecting its exploratory use in neurological disorders. Additionally, its methoxy group is a common feature in natural product-inspired synthesis, a trending topic in green chemistry initiatives.

Regulatory and safety profiles of Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride adhere to standard laboratory handling protocols. While not classified as hazardous under common guidelines, its use requires proper ventilation and personal protective equipment (PPE), aligning with the broader emphasis on lab safety and sustainable practices. Storage recommendations typically include cool, dry conditions to maintain stability, a frequent query among procurement specialists.

In summary, Methyl 2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetate hydrochloride (CAS No. 1864014-53-8) represents a versatile and scientifically intriguing compound. Its applications span pharmaceutical intermediates, methodology development, and therapeutic research, resonating with contemporary interests in precision medicine and catalysis. As synthetic chemistry evolves, this compound is poised to remain a focal point for innovation.